Cas no 898754-74-0 (2-Azetidinomethyl-3'-chlorobenzophenone)

2-Azetidinomethyl-3'-chlorobenzophenone structure
898754-74-0 structure
Product Name:2-Azetidinomethyl-3'-chlorobenzophenone
CAS No:898754-74-0
MF:C17H16ClNO
MW:285.768043518066
CID:872950
PubChem ID:24725307
Update Time:2025-11-05

2-Azetidinomethyl-3'-chlorobenzophenone Chemical and Physical Properties

Names and Identifiers

    • [2-(azetidin-1-ylmethyl)phenyl]-(3-chlorophenyl)methanone
    • 2-AZETIDINOMETHYL-3'-CHLOROBENZOPHENONE
    • 2-AZETIDIN-1-YLMETHYL-3'-CHLOROBENZOPHENONE
    • 1-{[2-(3-CHLOROBENZOYL)PHENYL]METHYL}AZETIDINE
    • DTXSID30643702
    • (2-(Azetidin-1-ylmethyl)phenyl)(3-chlorophenyl)methanone
    • {2-[(Azetidin-1-yl)methyl]phenyl}(3-chlorophenyl)methanone
    • SB52087
    • AKOS016020686
    • 898754-74-0
    • 2-Azetidinomethyl-3'-chlorobenzophenone
    • MDL: MFCD03842590
    • Inchi: 1S/C17H16ClNO/c18-15-7-3-6-13(11-15)17(20)16-8-2-1-5-14(16)12-19-9-4-10-19/h1-3,5-8,11H,4,9-10,12H2
    • InChI Key: OBRLYPKEGPICOB-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C(C1=CC=CC=C1CN1CCC1)=O

Computed Properties

  • Exact Mass: 285.09200
  • Monoisotopic Mass: 285.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.24
  • Boiling Point: 440.7°C at 760 mmHg
  • Flash Point: 220.3°C
  • Refractive Index: 1.623
  • PSA: 20.31000
  • LogP: 3.71460

2-Azetidinomethyl-3'-chlorobenzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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